(+/-)N-(2-fluro-ethyl)-2,16-dimethyl-5Z,8Z,11Z,14Z-docosatetraenoyl amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(+-)N-(2-fluro-ethyl)-2,16-dimethyl-5Z,8Z,11Z,14Z-docosatetraenoyl amine is a fatty amide.
Scientific Research Applications
Catalysis and Synthesis
Catalytic amination of biomass-based alcohols : Amines are crucial intermediates in chemical industries, with applications ranging from agrochemicals to pharmaceuticals. The study by Pera‐Titus and Shi (2014) discusses the synthesis of amines like N-methyl-, N,N-dimethyl-, and N,N,N-trimethyl-amines using Brønsted and Lewis acid catalysts, highlighting the importance of amine chemistry in industrial applications (Pera‐Titus & Shi, 2014).
Addition of amines to conjugated dienes : The addition of amines to dienes yielding unsaturated amines over solid base catalysts is explored by Kakuno and Hattori (1984). They found that catalysts like CaO and MgO are effective in promoting this reaction, which is relevant for the synthesis of various amine derivatives (Kakuno & Hattori, 1984).
Polymer Science
Characterization of tertiary amine block copolymer micelles : Lee et al. (1999) used various techniques to study the structure of tertiary amine methacrylate block copolymers. These polymers demonstrate pH-dependent solubility and are potentially useful in drug delivery systems (Lee, Gast, Bütün, & Armes, 1999).
Synthesis of polymerizable tertiary amines : Sun et al. (2021) synthesized tertiary amine-structured compounds, which are relevant for applications requiring responsive behavior, such as in smart materials (Sun et al., 2021).
Bioconjugation
- Mechanism of amide formation by carbodiimide in aqueous media : Nakajima and Ikada (1995) investigated the mechanism of amide bond formation between carboxylic acids and amines, which is crucial in bioconjugation and drug synthesis (Nakajima & Ikada, 1995).
Properties
Molecular Formula |
C26H44FNO |
---|---|
Molecular Weight |
405.6 g/mol |
IUPAC Name |
(5Z,8Z,11Z,14Z)-N-(2-fluoroethyl)-2,16-dimethyldocosa-5,8,11,14-tetraenamide |
InChI |
InChI=1S/C26H44FNO/c1-4-5-6-16-19-24(2)20-17-14-12-10-8-7-9-11-13-15-18-21-25(3)26(29)28-23-22-27/h7,9-10,12-13,15,17,20,24-25H,4-6,8,11,14,16,18-19,21-23H2,1-3H3,(H,28,29)/b9-7-,12-10-,15-13-,20-17- |
InChI Key |
RAMPXDRFGKYVNF-DOOWINBVSA-N |
Isomeric SMILES |
CCCCCCC(C)/C=C\C/C=C\C/C=C\C/C=C\CCC(C)C(=O)NCCF |
SMILES |
CCCCCCC(C)C=CCC=CCC=CCC=CCCC(C)C(=O)NCCF |
Canonical SMILES |
CCCCCCC(C)C=CCC=CCC=CCC=CCCC(C)C(=O)NCCF |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.